Cas no 1021207-12-4 (N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide)

N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide is a synthetic organic compound featuring a fused indole scaffold modified with a thiophene-2-carbonyl group and an acetamide moiety. This structure confers potential utility in medicinal chemistry, particularly as an intermediate for the development of biologically active molecules. The thiophene and indole rings enhance electronic diversity, while the acetamide group offers sites for further functionalization. Its well-defined heterocyclic framework may be advantageous in targeting specific receptors or enzymes, making it a candidate for exploratory research in drug discovery. The compound's purity and stability under standard conditions ensure reliable performance in synthetic applications.
N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide structure
1021207-12-4 structure
Product Name:N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide
CAS No:1021207-12-4
MF:C15H14N2O2S
MW:286.348862171173
CID:5830323
PubChem ID:25850869
Update Time:2025-05-24

N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide Chemical and Physical Properties

Names and Identifiers

    • N-[1-(thiophene-2-carbonyl)-2,3-dihydroindol-6-yl]acetamide
    • N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide
    • AKOS016468320
    • 1021207-12-4
    • F5098-0084
    • N-(1-(thiophene-2-carbonyl)indolin-6-yl)acetamide
    • Inchi: 1S/C15H14N2O2S/c1-10(18)16-12-5-4-11-6-7-17(13(11)9-12)15(19)14-3-2-8-20-14/h2-5,8-9H,6-7H2,1H3,(H,16,18)
    • InChI Key: ZFDNGBJSJWBYHW-UHFFFAOYSA-N
    • SMILES: C(NC1=CC2=C(C=C1)CCN2C(C1SC=CC=1)=O)(=O)C

Computed Properties

  • Exact Mass: 286.07759887g/mol
  • Monoisotopic Mass: 286.07759887g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 401
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 77.6Ų

N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5098-0084-2μmol
N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide
1021207-12-4
2μmol
$57.0 2023-09-10
Life Chemicals
F5098-0084-5μmol
N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide
1021207-12-4
5μmol
$63.0 2023-09-10
Life Chemicals
F5098-0084-10μmol
N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide
1021207-12-4
10μmol
$69.0 2023-09-10
Life Chemicals
F5098-0084-20μmol
N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide
1021207-12-4
20μmol
$79.0 2023-09-10
Life Chemicals
F5098-0084-1mg
N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide
1021207-12-4
1mg
$54.0 2023-09-10
Life Chemicals
F5098-0084-2mg
N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide
1021207-12-4
2mg
$59.0 2023-09-10
Life Chemicals
F5098-0084-3mg
N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide
1021207-12-4
3mg
$63.0 2023-09-10
Life Chemicals
F5098-0084-4mg
N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide
1021207-12-4
4mg
$66.0 2023-09-10
Life Chemicals
F5098-0084-5mg
N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide
1021207-12-4
5mg
$69.0 2023-09-10
Life Chemicals
F5098-0084-10mg
N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide
1021207-12-4
10mg
$79.0 2023-09-10

Additional information on N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide

Research Brief on N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide (CAS: 1021207-12-4)

N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide (CAS: 1021207-12-4) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique indole-thiophene hybrid scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

The synthesis of N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide involves a multi-step process, starting with the acylation of 2,3-dihydro-1H-indole-6-amine with thiophene-2-carbonyl chloride, followed by acetylation of the resulting intermediate. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, enabling more robust pharmacological studies. The compound's structural features, including the thiophene carbonyl moiety and the acetamide group, are critical for its bioactivity, as demonstrated by structure-activity relationship (SAR) studies.

In terms of biological activity, N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide has been investigated for its potential as an inhibitor of key enzymes involved in inflammatory and oncogenic pathways. For instance, recent in vitro studies have shown that this compound exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2) and focal adhesion kinase (FAK), both of which are implicated in cancer progression and inflammation. The compound's ability to disrupt PPIs, particularly those involving the NF-κB signaling pathway, further underscores its therapeutic potential.

Preclinical evaluations of N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide have demonstrated favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability. Animal models of inflammation and cancer have shown significant reduction in disease markers upon treatment with this compound, suggesting its potential as a lead candidate for further development. However, challenges such as off-target effects and toxicity profiles need to be addressed in future studies.

In conclusion, N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide represents a promising scaffold for the development of novel therapeutics targeting inflammation and cancer. Ongoing research aims to optimize its pharmacological properties and explore its applications in other disease areas. The compound's unique structural features and demonstrated bioactivity make it a valuable subject of study in the field of chemical biology and drug discovery.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.